Cas no 2138361-97-2 (3,5-difluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 3,5-difluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 2138361-97-2
• MF: C₁₁H₈F₂N₂O₃S
• MW: 286.254628181458
• CID: 5958246
• PubChem ID: 165481217
• Update Time: 2025-05-20

3,5-difluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde
• EN300-1115268
• 2138361-97-2

• Inchi： 1S/C11H8F2N2O3S/c1-19(17,18)8-4-14-15(5-8)11-9(12)2-7(6-16)3-10(11)13/h2-6H,1H3
• InChI Key： KCRLRGDGCPNOIF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2C(=CC(C=O)=CC=2F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 286.02236962g/mol
• Monoisotopic Mass: 286.02236962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.4Ų

Additional information on 3,5-difluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde

3,5-Difluoro-4-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)Benzaldehyde: A Comprehensive Overview

3,5-Difluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde, also known by its CAS number CAS No. 2138361-97-2, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a pyrazole ring substituted with a methanesulfonyl group and fluorine atoms. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 3,5-difluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde involves a series of intricate organic reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational flexibility and intermolecular interactions.

In terms of pharmacological applications, 3,5-difluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde has shown promising activity in various biological assays. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in the inflammatory response. Additionally, research has highlighted its ability to modulate cellular signaling pathways, suggesting its potential role in the development of novel therapeutic agents for conditions such as cancer and neurodegenerative diseases.

The chemical stability of CAS No. 2138361-97-2 under different environmental conditions has also been a focal point of recent investigations. Researchers have found that the compound exhibits remarkable thermal stability and resistance to oxidative degradation, making it suitable for use in high-performance materials and advanced coatings. Furthermore, its electronic properties have been leveraged in the design of new optoelectronic devices, where it serves as a key component in light-emitting diodes (LEDs) and photovoltaic cells.

The integration of computational chemistry tools has significantly enhanced our understanding of the molecular behavior of 3,5-difluoro-4-(4-methanesulfonyl-1H-pyrazol-1-Yl)benzaldehyde. Quantum mechanical calculations have provided detailed insights into its electronic structure, enabling the prediction of its reactivity towards various chemical transformations. These computational studies have also facilitated the design of more efficient synthetic routes and the optimization of reaction conditions for large-scale production.

In conclusion, CAS No. 2138361-97- stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in shaping the future of materials science and medicinal chemistry.